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Compound of Interest

2,2'3,4,4',55'"-
Compound Name: ,
Heptachlorobiphenyl!

Cat. No.: B050437

An Objective Comparison of Polychlorinated Biphenyl (PCB) 180 Levels Across Diverse
Environmental Matrices

This guide provides a comparative analysis of Polychlorinated Biphenyl (PCB) 180
concentrations in various environmental matrices, including soil, sediment, water, air, and biota.
The data presented is compiled from multiple scientific studies to offer a broad overview for
researchers, scientists, and professionals in drug development and environmental health. PCB
180 is one of the seven indicator PCB congeners frequently monitored in environmental
samples due to its prevalence and persistence.[1][2]

Data Presentation: PCB 180 Concentrations

The following table summarizes the quantitative data on PCB 180 and total PCB
concentrations found in different environmental settings. Concentrations can vary significantly
based on proximity to historical contamination sources, regional emission patterns, and the
physicochemical properties of the matrix.
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Environmental Matrix

PCB Concentration Range  Location/Study Details

Sediment

Coastal environments, with
>PCBs: 0.20 to 2.99 ug/kg (dry

] higher levels near urban and
weight)[3]

industrial discharge zones.[3]

>PCBs: 4.18 to 4601 ng/g (dry
weight)[3]

Various bays, with the
maximum concentration being
in the higher range compared

to other studies.[3]

>PCBs: 0.12 to 1.25 ng/g[4]

Beiluo River, China.

Considered low potential risk.

[4]

>PCBs: 1621.03 to 2748.17
Ha/kg[5]

River Otamiri, exceeding
USEPA guidelines.[5]

Soil

Greenhouse and open-field

>PCBs: agricultural soils across China.

[6]

Total PCBs: 5.6 to 56.6 pg/kg
(dry weight)[7]

Yellow River Delta, China.
PCB-180 was a major
congener, contributing 17.1%
in the oil field and 28.5% in the
estuary.[7]

>PCBs: 20 to 1700 ng/g (dry
weight)[8]

Residential soils in East
Chicago, Indiana, an area with

a history of heavy industry.[8]

General Contaminated Soils:
Can be several orders of
magnitude higher than the
typical <100 pg/kg.[9]

Hazardous waste sites can
have maximum concentrations
as high as 750 mg/kg.[9]

Water

) Drinking water is not
>PCBs: Generally <0.1 pg/L in

o considered a significant
drinking water.[9]

exposure pathway.[9]
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>PCBs: 622.87 to 935.84 ng/L

Surface water samples from
River Otamiri, exceeding
USEPA guidelines.[5]

Air & Indoor Dust

PCB 180: Detected more
frequently and at higher
concentrations in Seattle area
carpet dust compared to

Detroit and Los Angeles.[10]

Study of 1,187 homes in four
U.S. sites. The usual detection
limit was 20.8 ng/g.[10]

Median Indoor Air >PCBs: 318

ng/ms3

U.S. EPA study of six school
buildings constructed between
the late 1950s and early
1970s.[11]

>PCBs in Air: 0.007-0.04
ng/m3 (winter) and 0.03-0.24

ng/m3 (summer)[12]

Spatial and temporal variations
observed, with higher levels in

summer.[12]

Biota (Fish & Wildlife)

>PCBs in Catfish: 4.13 to 542
ng/g (wet weight)[3]

Varies based on sampling
location (in-channel vs.
tributary).[3]

>PCBs in Turtle Livers: 0.002
to 0.480 mg/kg (wet mass)[3]

Red-eared slider turtles from
ponds near a Gaseous
Diffusion Plant.[3]

>PCBs in Fish: 26.6 to 4550
pg/g (wet weight)

Fish from the Antioquia
Region, Colombia. The study
noted that PCB 138, 153, and
180 are highly persistent.

Experimental Protocols

The analysis of PCB 180 in environmental matrices involves a multi-step process, including

sample collection, extraction, cleanup, and instrumental analysis.[13]

1. Sample Collection and Preparation:
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3.

Soil and Sediment: Samples are typically collected as grab samples.[13] For analysis, they
are often air-dried, sieved to remove large debris, and homogenized. For soil extraction, a
sample (e.g., 2-20 grams) is mixed with a drying and dispersing agent like diatomaceous
earth.[14]

Water: Grab samples are collected in contaminant-free containers. PCBs may be
concentrated from water onto sorbents.[13]

Biota: Tissue samples are dissected and homogenized. Due to the lipophilic nature of PCBs,
lipids are often extracted from the tissue for analysis.[15][16]

. Extraction: The goal of extraction is to separate PCBs from the sample matrix.[13]

Soxhlet Extraction: A classic and robust method used for solid samples like soil, sediment,
and tissue.[13]

Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE): A faster,
automated method that uses elevated temperatures and pressures to extract analytes from
solid samples with reduced solvent consumption.[14]

Solid-Phase Extraction (SPE): Commonly used for water samples, where water is passed
through a solid sorbent cartridge that retains the PCBs. The PCBs are then eluted with a
small volume of solvent.[13]

Cleanup: Crude extracts from environmental samples contain co-extracted interfering

compounds (e.g., lipids, humic acids) that must be removed before instrumental analysis.[13]

4

Gel Permeation Chromatography (GPC): Separates PCBs from larger molecules like lipids.

Adsorption Chromatography: Columns packed with materials like Florisil, silica gel, or
alumina are used to separate PCBs from other co-extractives.[13][15] Activated carbon can
be used for separating planar PCBs.[15]

. Instrumental Analysis:

Gas Chromatography (GC): High-resolution capillary GC columns are essential for
separating individual PCB congeners.[17]
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e Detection:

o Electron Capture Detector (ECD): Historically used and very sensitive to halogenated
compounds like PCBs.[17]

o Mass Spectrometry (MS): The preferred method for modern analysis. It provides definitive
identification and quantification of individual congeners like PCB 180 by their mass-to-
charge ratio.[17][18] Analysis is often performed in Selected lon Monitoring (SIM) mode for
enhanced sensitivity and selectivity.[14]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the analysis of PCB 180 in
environmental soil and sediment samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparison of PCB 180 levels in different
environmental matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050437#comparison-of-pcb-180-levels-in-different-
environmental-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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